Cas no 94244-15-2 (2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-)

2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl- structure
94244-15-2 structure
Product Name:2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
CAS No:94244-15-2
MF:C14H18O2
MW:218.291524410248
CID:812501
PubChem ID:179779
Update Time:2025-04-19

2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
    • 7-ethoxy-2,2,8-trimethylchromene
    • 2H-1-Benzopyran, 7-ethoxy-2,2,8-trimethyl-
    • 94244-15-2
    • XZCNHOQMWLPZGQ-UHFFFAOYSA-N
    • DTXSID20915940
    • 7-ethoxy-2,2,8-trimethyl-2H-chromene
    • 7-Ethoxy-2,2,8-trimethyl-2H-1-benzopyran
    • SCHEMBL10754732
    • Inchi: 1S/C14H18O2/c1-5-15-12-7-6-11-8-9-14(3,4)16-13(11)10(12)2/h6-9H,5H2,1-4H3
    • InChI Key: XZCNHOQMWLPZGQ-UHFFFAOYSA-N
    • SMILES: O1C2C(C)=C(C=CC=2C=CC1(C)C)OCC

Computed Properties

  • Exact Mass: 218.131
  • Monoisotopic Mass: 218.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.011
  • Boiling Point: 297.8°C at 760 mmHg
  • Flash Point: 108.9°C
  • Refractive Index: 1.515
  • PSA: 18.46000
  • LogP: 3.57790
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